3-[(2-ethyl-1-piperidinyl)carbonyl]-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: (2-ethylpiperidin-1-yl)-[5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]methanone
• InChI: InChI=1S/C21H21F3N4O/c1-2-15-10-6-7-11-27(15)20(29)16-13-25-28-18(21(22,23)24)12-17(26-19(16)28)14-8-4-3-5-9-14/h3-5,8-9,12-13,15H,2,6-7,10-11H2,1H3
• InChI Key: ACQPWUWZDOSVGP-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=C3N=C(C=C(N3N=C2)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C21H21F3N4O
• Molecular Weight: 402.4 g/mol

Description

The compound belongs to the class of pyrazolo[1,5-a]pyrimidines. Pyrazolo[1,5-a]pyrimidines are important nitrogen ring junction heterocyclic compounds. They are used in medicinal chemistry and drug molecule production.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves the in situ formation of α,β-unsaturated ketones via a radical process, followed by [3+3] annulation with 3-aminopyrazoles. The 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one served as a building block for the synthesis of 3,5-disubstituted 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine class of compounds has been identified as a privileged structure for library synthesis on the basis of several key characteristics of the core molecule.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidines include the Cu (I) catalyzed 1,3 dipolar cycloaddition reaction. This transformation involves the in situ formation of α,β-unsaturated ketones via a radical process, followed by [3+3] annulation with 3-aminopyrazoles.

Physical And Chemical Properties Analysis

The dipole moment changes (Δμ) in those compounds were calculated to be 10.3, 12.8 and 19.0 D. Compound 4a with pyridine as an EWG at position 7 displayed a stronger solvatofluorochromic effect than that observed in 4e bearing an EDG in the same position.

Mechanism of Action

The iminium intermediate generated acts as an electrophile for the nucleophilic addition of the ketoester enol, and the ketone carbonyl of the resulting adduct undergoes condensation with the urea NH2 to give the cyclized product.

Future Directions

The future directions in the research of pyrazolo[1,5-a]pyrimidines could involve the development of new synthetic strategies and the exploration of their potential applications in medicinal chemistry. The Cu (I) catalyzed 1,3 dipolar cycloaddition reaction could be further explored for the synthesis of new pyrazolo[1,5-a]pyrimidine-based glycohybrids.